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Aerobic Soil Metabolism Pathway

The following diagram illustrates the primary metabolic pathway of cloransulam-methyl in aerobic soils,

based on laboratory studies:
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Primary metabolic pathway of cloransulam-methyl in aerobic soil.

Metabolite Profile and Degradation Kinetics
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The table below summarizes the key characteristics of the identified metabolites and the parent compound's

degradation kinetics from soil metabolism studies:

Compound
Maximum
Concentration
Reached

Relative
Phytotoxicity

Notes / Formation Process

Cloransulam-methyl
(Parent)

N/A High (herbicidal) Applied compound [1]

Cloransulam (Free
Acid)

25 ng g⁻¹ Significantly

less

Formed via hydrolysis (ester

cleavage) [1]

5-Hydroxycloransulam-
methyl

9 ng g⁻¹ Significantly

less

Formed via oxidation
(hydroxylation) [1]

5-Hydroxycloransulam 8 ng g⁻¹ Significantly

less

Formed via subsequent

hydrolysis of 5-
hydroxycloransulam-methyl [1]

Bound Residues 76% of applied ¹⁴C Not specified Majority fate; residue strongly
bound to soil organic matter [1]

Mineralization (CO₂) ≤10% of applied ¹⁴C None Complete degradation by
microorganisms [1]

The formation of bound residue was the dominant fate, accounting for 76% of the applied material in one

soil after 357 days [1]. The degradation rate is temperature-dependent, decreasing about 10-fold at 5°C

compared to 25°C [1].

Key Experimental Protocols

The foundational data on metabolism pathways comes from controlled laboratory studies. Here is a summary

of the core methodology used:
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Protocol
Aspect

Detailed Description

Soil
Incubation

Soils (e.g., Cecil loamy sand, Hanford loam) were fortified with 66 ng g⁻¹ of

cloransulam-methyl, using ¹⁴C-labeled material (labeled on either the pyrimidine or
phenyl ring) [1].

Study
Conditions

Incubations were conducted in the dark at 25°C and a moisture potential of -100 kPa
under a positive oxygen pressure to maintain aerobic conditions [1].

Sample
Analysis

Soil extracts were analyzed to identify metabolites. The pool of bound residues was
characterized using sequential extraction with acetone/1M HCl, citrate-dithionate,

and 1M NaOH [1].

Kinetic
Modeling

Dissipation data were fit to a nonlinear two-compartment model, which effectively

described the biphasic (fast then slow) degradation pattern [1].

Environmental Fate and Practical Implications

The described metabolism directly influences the herbicide's behavior in the field:

Low Environmental Persistence: Field studies show cloransulam-methyl dissipates rapidly, with

half-lives between 0.44 to 5.53 days in soybean fields, leading to negligible residues in soil and crops
at harvest [2].

Reduced Leaching Potential: While the parent compound and its acid metabolite are classified as
mobile, the rapid dissipation and strong formation of bound residues diminish the potential for

groundwater contamination [3].
Influence on Soil Microbiome: Recent research indicates that cloransulam-methyl can cause

transient shifts in the soil microbial community, increasing the abundance of some pesticide-
degrading bacteria and potentially interfering with the soil nitrogen cycle [4] [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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